Cas no 2260686-66-4 (1-(1-isocyanoethyl)naphthalene)

1-(1-Isocyanoethyl)naphthalene is a specialized organic compound featuring a naphthalene core substituted with an isocyanoethyl functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocycles and coordination complexes. The isocyanide moiety offers reactivity in multicomponent reactions, such as Ugi and Passerini reactions, enabling the synthesis of diverse pharmacophores and functional materials. Its naphthalene backbone enhances stability and aromatic character, facilitating applications in ligand design and catalysis. The compound is typically handled under inert conditions due to the sensitivity of the isocyanide group. Suitable for research and industrial use, it provides a versatile building block for advanced chemical synthesis.

1-(1-isocyanoethyl)naphthalene structure

2260686-66-4 structure

Product Name:1-(1-isocyanoethyl)naphthalene

CAS No:2260686-66-4

MF:C₁₃H₁₁N

MW:181.233143091202

CID:5818421

PubChem ID:3647637

Update Time:2025-05-28

1-(1-isocyanoethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

- Naphthalene, 1-(1-isocyanoethyl)-
- 1-(1-isocyanoethyl)naphthalene
- 2260686-66-4
- EN300-1852200
- Inchi： 1S/C13H11N/c1-10(14-2)12-9-5-7-11-6-3-4-8-13(11)12/h3-10H,1H3
- InChI Key： VUQGEKBLRVPKON-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC2C=CC=CC1=2)(C)[N+]#[C-]

Computed Properties

Exact Mass: 181.089149355g/mol
Monoisotopic Mass: 181.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 4.4Å²

1-(1-isocyanoethyl)naphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1852200-0.05g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	0.05g	$900.0	2023-09-18
Enamine	EN300-1852200-0.1g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	0.1g	$943.0	2023-09-18
Enamine	EN300-1852200-0.25g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	0.25g	$985.0	2023-09-18
Enamine	EN300-1852200-0.5g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	0.5g	$1027.0	2023-09-18
Enamine	EN300-1852200-1.0g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	1g	$1070.0	2023-06-01
Enamine	EN300-1852200-2.5g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	2.5g	$2100.0	2023-09-18
Enamine	EN300-1852200-5.0g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	5g	$3105.0	2023-06-01
Enamine	EN300-1852200-10.0g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	10g	$4606.0	2023-06-01
Enamine	EN300-1852200-1g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	1g	$1070.0	2023-09-18
Enamine	EN300-1852200-5g	1-(1-isocyanoethyl)naphthalene	2260686-66-4	5g	$3105.0	2023-09-18